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Compound of Interest

Compound Name: CEF3

Cat. No.: B15563538 Get Quote

Cerium (III) Fluoride (CeF3) is an inorganic compound that has garnered significant interest as

a high-performance evaporation material. Its unique combination of optical, chemical, and

physical properties makes it a versatile choice for a range of applications, from optical coatings

to advanced biomedical technologies. This guide provides an in-depth technical overview of

CeF3 for researchers, scientists, and professionals in drug development, covering its core

properties, deposition methodologies, and key applications.

Core Physical and Chemical Properties
CeF3 is a white or light-yellow crystalline solid known for its stability and optical clarity.[1] It is

insoluble in water but will dissolve in acids and alkaline solutions.[2] The material is also

described as hygroscopic, meaning it can absorb moisture from the air.[2] Its key physical and

chemical characteristics are summarized below.
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Property Value References

Chemical Formula CeF3 [1][3]

Molecular Weight 197.11 g/mol [1]

Appearance
White or light yellow crystalline

solid/particles
[1][3][4]

Density 6.16 g/cm³ [1][3][4]

Melting Point 1460 °C (1730 K) [1][3][4]

Boiling Point ~2300 °C [1]

Crystal Structure Hexagonal [1][5]

Solubility
Insoluble in water; soluble in

strong acids/bases
[1][2]

Purity Available 99% to 99.999% [2][3]

Evaporation and Thin Film Deposition
Thin films of CeF3 are commonly deposited using physical vapor deposition (PVD) techniques,

primarily thermal evaporation and electron-beam (e-beam) evaporation.[2][3][4][6] These

methods allow for the creation of high-quality, uniform films with desirable properties.

Deposition Techniques
Thermal Evaporation: This is a widely used method where CeF3, typically in granular form, is

placed in a resistive-heated "boat".[6] The material is heated under high vacuum until it

evaporates, and the vapor travels to and condenses on a substrate. Suitable boat materials

include Tungsten (W), Molybdenum (Mo), and Tantalum (Ta).[6] It is recommended to

preheat the material gently to allow for outgassing.

Electron-Beam (E-Beam) Evaporation: In this technique, a high-energy electron beam is

used to heat the CeF3 source material in a crucible, causing it to evaporate.[2][6] This

method is also highly effective and can be performed using Molybdenum (Mo) or Tantalum

(Ta) crucible liners.[6]
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Pulsed Electron Beam Evaporation (PEBE): This technique has been successfully used to

synthesize CeF3 nanopowder from a target material, demonstrating high evaporation rates

and collection percentages.[7][8][9]

Experimental Protocol: Thermal Evaporation of CeF3
The following protocol outlines a typical procedure for depositing CeF3 thin films via thermal

evaporation.

Substrate Preparation: Substrates (e.g., glass, MgF2, or Si(100) wafers) are thoroughly

cleaned to remove contaminants.[5][10][11] This may involve sonication in solvents and

etching in a dilute HF solution to remove native oxide layers.[5]

Material Loading: High-purity CeF3 granules are placed into a suitable evaporation boat

(e.g., Tungsten).[6]

Chamber Evacuation: The deposition chamber is evacuated to a high vacuum, typically in

the range of 10⁻⁶ mBar or lower, to minimize contamination and ensure a long mean free

path for the evaporated molecules.

Substrate Heating: The substrate is heated to a specific temperature, commonly between

150 °C and 300 °C.[6] Substrate temperature is a critical parameter that influences the film's

structure, morphology, and properties.[10][12][13] For instance, films have been deposited at

523 K (250 °C) for optical studies.[10][11]

Deposition: The boat is gradually heated by passing a current through it. The temperature is

raised until the CeF3 begins to evaporate at a controlled rate (e.g., ~900 °C for a vapor

pressure of 10⁻⁴ mBar). The vapor deposits onto the heated substrate, forming a thin film.

Cooling and Venting: After the desired film thickness is achieved, the heating source is

turned off, and the substrate is allowed to cool down under vacuum before the chamber is

vented to atmospheric pressure.
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1. Substrate Preparation
(Cleaning & Etching)

2. Material Loading
(CeF3 in W/Mo/Ta Boat)

3. Chamber Pump-Down
(High Vacuum)

4. Substrate Heating
(150-300 °C)

5. Material Evaporation
(Controlled Rate)

6. Thin Film Deposition

7. Cooling & Venting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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